Methyl 2-{[2-(2,4-dichlorophenyl)-2-(methoxyimino)ethyl]sulfinyl}benzenecarboxylate

• IUPAC Name: methyl 2-[(2E)-2-(2,4-dichlorophenyl)-2-methoxyiminoethyl]sulfinylbenzoate
• InChI: InChI=1S/C17H15Cl2NO4S/c1-23-17(21)13-5-3-4-6-16(13)25(22)10-15(20-24-2)12-8-7-11(18)9-14(12)19/h3-9H,10H2,1-2H3/b20-15-
• InChI Key: XLCWMLSXXLHIGI-HKWRFOASSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1S(=O)CC(=NOC)C2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: COC(=O)C1=CC=CC=C1S(=O)C/C(=N/OC)/C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H15Cl2NO4S
• Molecular Weight: 400.3 g/mol

Description

“Methyl 2-{[2-(2,4-dichlorophenyl)-2-(methoxyimino)ethyl]sulfinyl}benzenecarboxylate” is a chemical compound with the CAS Number: 338391-92-7. It has a molecular weight of 384.28 and its IUPAC name is methyl 2-{[(2E)-2-(2,4-dichlorophenyl)-2-(methoxyimino)ethyl]sulfanyl}benzoate.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C17H15Cl2NO3S/c1-22-17(21)13-5-3-4-6-16(13)24-10-15(20-23-2)12-8-7-11(18)9-14(12)19/h3-10,20H,1-2H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a liquid. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Catalyst Development

• Catalytic Applications : A study has detailed a highly active and selective catalyst for the production of methyl propanoate, using a palladium complex that could have implications in the synthesis processes involving similar chemical structures (Clegg et al., 1999).

Structural and Spectroscopic Studies

• Structural Analysis : Extensive structural and spectroscopic studies on related benzimidazole derivatives have been conducted, providing insights into their crystal structure and electronic properties. These findings are relevant for understanding the properties of similar chemical compounds (Saral, Özdamar, & Uçar, 2017).

Chemical Reaction Dynamics

• Chemical Reactions and Synthesis : Investigations into various chemical reactions such as the oxidation of sulfur atoms in related compounds, and photochemically induced radical alkenylation of C(sp3)–H bonds, provide essential insights into reaction mechanisms that could be applied to similar chemical entities (Krasnova et al., 2013; Amaoka et al., 2014).

Material Synthesis

• Polymer Synthesis and Applications : Research has been conducted on the synthesis and unique properties of certain cyclic compounds, which could be related to the synthesis and application of materials similar to Methyl 2-{[2-(2,4-dichlorophenyl)-2-(methoxyimino)ethyl]sulfinyl}benzenecarboxylate (Nakayama et al., 1998).

Environmental Applications

• Environmental Applications : Studies have been done on the environmental-friendly synthesis of adsorption resins, which could be relevant for the removal of compounds similar to Methyl 2-{[2-(2,4-dichlorophenyl)-2-(methoxyimino)ethyl]sulfinyl}benzenecarboxylate from water, indicating its potential environmental impact (Zhou et al., 2018).

Analytical Chemistry Applications

• Chromatographic Applications : The use of certain azobenzenes as stationary phases in gas-liquid chromatography might be extrapolated to the analysis of similar compounds like Methyl 2-{[2-(2,4-dichlorophenyl)-2-(methoxyimino)ethyl]sulfinyl}benzenecarboxylate (Naikwadi et al., 1980).

Safety and Hazards

The compound has been classified with the signal word “Warning” under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It has hazard codes H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.